Cas no 1806964-18-0 (Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate
• CAS No: 1806964-18-0
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4897486
• Update Time: 2025-05-24

Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate

• Inchi： 1S/C10H10F2N2O4/c1-3-18-10(15)6-7(9(11)12)13-4-5(2)8(6)14(16)17/h4,9H,3H2,1-2H3
• InChI Key： XJAVGEOPKBIVRY-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C(C)=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate

Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate (CAS No. 1806964-18-0): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate, identified by its CAS number 1806964-18-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a difluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug development. Additionally, the combination of a methyl group at the 5-position and a nitro group at the 4-position introduces specific electronic and steric effects that can modulate its biological activity.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those with fluorinated substituents. The difluoromethyl group, in particular, has been extensively studied for its ability to improve drug bioavailability and resistance to enzymatic degradation. This feature makes Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate a promising candidate for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases. The nitro group, for instance, can serve as a pharmacophore that interacts with biological targets to modulate disease pathways. Furthermore, the methyl group at the 5-position can influence the compound's binding affinity and selectivity, which are critical factors in drug design.

The synthesis of Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's complexity but also underscore the importance of innovative chemical strategies in pharmaceutical research.

Recent studies have demonstrated that Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate exhibits promising preclinical activity in models of inflammation and infection. In particular, its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been observed. These enzymes play crucial roles in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention. Additionally, preliminary data suggest that this compound may have antimicrobial properties, which could be beneficial in treating resistant infections.

The pharmacokinetic profile of Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate is another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. The presence of the difluoromethyl group contributes to its stability in biological systems, while its lipophilicity enhances membrane permeability. These characteristics are essential for achieving therapeutic efficacy while minimizing side effects.

In conclusion, Ethyl 2-(difluoromethyl)-5-methyl-4-nitropyridine-3-carboxylate (CAS No. 1806964-18-0) represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and multifaceted biological activities. The integration of cutting-edge synthetic techniques and preclinical research underscores its potential as a lead compound for developing novel therapeutic agents. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to make substantial contributions to modern medicine.